Cas no 941874-85-7 (N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide)

• Product Name: N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide
• CAS No: 941874-85-7
• MF: C₁₅H₁₀F₂N₆O₃
• MW: 360.27510881424
• CID: 6174718
• PubChem ID: 18565737
• Update Time: 2025-06-29

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide
• F2070-1192
• N-[[1-(3,4-difluorophenyl)tetrazol-5-yl]methyl]-3-nitrobenzamide
• N-((1-(3,4-difluorophenyl)-1H-tetrazol-5-yl)methyl)-3-nitrobenzamide
• N-{[1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}-3-nitrobenzamide
• 941874-85-7
• AKOS024625664

• Inchi： 1S/C15H10F2N6O3/c16-12-5-4-10(7-13(12)17)22-14(19-20-21-22)8-18-15(24)9-2-1-3-11(6-9)23(25)26/h1-7H,8H2,(H,18,24)
• InChI Key： ZBEAGVNGUDPVBZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)N1C(CNC(C2C=CC=C(C=2)[N+](=O)[O-])=O)=NN=N1)F

Computed Properties

• Exact Mass: 360.07824453g/mol
• Monoisotopic Mass: 360.07824453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 119Ų

Additional information on N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide (CAS No. 941874-85-7): An Overview

N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide (CAS No. 941874-85-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of tetrazoles, which are known for their biological activities and pharmacological properties.

The tetrazole moiety in the structure of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide plays a crucial role in its biological activity. Tetrazoles are nitrogen-rich heterocycles that exhibit a wide range of biological activities, including anti-inflammatory, antihypertensive, and analgesic effects. The presence of the nitrobenzamide group further enhances the compound's pharmacological profile by conferring additional functionalities such as increased solubility and improved metabolic stability.

Recent studies have highlighted the potential of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

Another area where N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide shows potential is in cancer therapy. Research conducted at the National Cancer Institute has shown that this compound can selectively target and inhibit cancer cell proliferation while sparing normal cells. The mechanism of action involves the disruption of key signaling pathways involved in cell cycle regulation and apoptosis. These findings suggest that N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide could be developed into a novel anticancer agent with minimal side effects.

In addition to its therapeutic applications, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide has also been studied for its potential as a diagnostic tool. The fluorine atoms in the structure make it suitable for use in positron emission tomography (PET) imaging. PET imaging is a non-invasive technique used to visualize and measure physiological processes in the body. By labeling N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide with radioactive isotopes such as ¹⁸F or ⁶⁸Ga, researchers can track its distribution and metabolism in vivo. This could provide valuable insights into disease progression and treatment efficacy.

The synthesis of N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide involves several steps and requires careful optimization to achieve high yields and purity. One common synthetic route involves the reaction of 3-nitrobenzoyl chloride with 5-(aminomethyl)-1-(3,4-difluorophenyl)-1H-tetrazole under controlled conditions. The resulting product is then purified using techniques such as column chromatography or recrystallization to ensure its quality meets pharmaceutical standards.

In conclusion, N-{1-(3,4-difluorophenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}-3-nitrobenzamide (CAS No. 941874-85-7) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents for inflammatory diseases and cancer. Additionally, its suitability for PET imaging opens up new possibilities for diagnostic applications. As research in this area continues to advance, it is likely that more exciting discoveries will be made regarding the potential uses of this compound.